Globotriaosylceramide (porcine RBC)

• Molecular Formula: C37H67NO18
• Molecular Weight: 813.9 g/mol
• InChI: InChI=1S/C37H67NO18/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22(43)21(38-20-42)19-51-35-31(49)28(46)33(24(17-40)53-35)56-37-32(50)29(47)34(25(18-41)54-37)55-36-30(48)27(45)26(44)23(16-39)52-36/h14-15,20-37,39-41,43-50H,2-13,16-19H2,1H3,(H,38,42)/b15-14+/t21-,22+,23+,24+,25+,26-,27-,28+,29+,30+,31+,32+,33+,34-,35+,36+,37-/m0/s1
• InChIKey: ZJYISGVPWWMMQO-NTGKJKOQSA-N

Globotriaosylceramide (porcine RBC): A Specialized Glycosphingolipid for Shiga Toxin Research and Biomarker Standardization

Globotriaosylceramide (porcine RBC), also known as Gb3 or ceramide trihexoside, is a neutral glycosphingolipid belonging to the globo-series family. Isolated from porcine erythrocytes, it consists of a trisaccharide head group (Galα1→4Galβ1→4Glc) linked to a ceramide lipid anchor. This compound serves as the primary cellular receptor for Shiga toxins (Stx) and is a key pathogenic biomarker in Fabry disease. As a naturally sourced, structurally defined glycolipid, it is widely employed in studies of toxin–receptor interactions, membrane biophysics, and lysosomal storage disorders [1].

Porcine RBC-derived Gb3 with long-chain ceramide (C22–C24)

Shiga toxin (Stx1/Stx2) receptor studies

Membrane biophysics & lysosomal storage disorder research

Biomarker standardization & quantitative lipidomics

• [1] Hallberg, E. C., Holgersson, J., & Samuelsson, B. E. (1998). Glycosphingolipid expression in pig aorta: Identification of possible target antigens for human natural antibodies. Glycobiology, 8(7), 637–649. View Source

Why Globotriaosylceramide (porcine RBC) Cannot Be Replaced by Generic Ceramide Trihexosides

Despite sharing the core trisaccharide motif, globotriaosylceramide from different species or synthetic sources exhibits profound variations in ceramide composition and functional behavior. The fatty acyl chain length, hydroxylation state, and sphingoid base profile directly influence membrane integration, receptor clustering, and toxin binding avidity. For instance, porcine-derived Gb3 is characterized by a predominance of long-chain C22–C24 fatty acids, whereas human Gb3 shows a more diverse distribution that includes shorter C16:0 species [1]. Furthermore, the Stx2e subtype—the virulence factor in porcine edema disease—preferentially recognizes Gb4 (globotetraosylceramide) over Gb3, a specificity that is not observed with human-pathogenic Stx1/Stx2 [2]. Thus, substituting porcine Gb3 with human, bovine, or synthetic Gb3 analogs can lead to erroneous conclusions in functional assays.

Ceramide composition mismatch

Porcine Gb3 long-chain fatty acids (C22–C24) may shift membrane anchoring vs. human or synthetic Gb3.

Toxin subtype specificity

Stx2e preferentially binds Gb4; porcine Gb3 cannot replace Gb4 in swine edema disease models without validation.

Synthetic analog limitations

Short-chain synthetic Gb3 may not reproduce native lipid raft clustering and toxin avidity observed with natural porcine Gb3.

• [1] Schweppe, C. H., Hoffmann, P., Nofer, J. R., Pohlentz, G., Mormann, M., Karch, H., Friedrich, A. W., & Müthing, J. (2008). Glycosphingolipids in vascular endothelial cells: relationship of heterogeneity in Gb3Cer/CD77 receptor expression with differential Shiga toxin 1 cytotoxicity. Glycoconjugate Journal, 25(4), 291–304. View Source
• [2] Steil, D., Bonse, R., Meisen, I., Pohlentz, G., Vallejo, G., Karch, H., & Müthing, J. (2016). A Topographical Atlas of Shiga Toxin 2e Receptor Distribution in the Tissues of Weaned Piglets. Toxins, 8(12), 357. View Source

Product-Specific Quantitative Evidence: Globotriaosylceramide (porcine RBC) Differentiation at a Glance

Differential Receptor Specificity: Porcine Gb3 vs. Gb4 for Swine-Pathogenic Shiga Toxin 2e

In porcine models, the Shiga toxin 2e (Stx2e) subtype preferentially binds globotetraosylceramide (Gb4) over globotriaosylceramide (Gb3) [1]. A thin-layer chromatography (TLC) overlay assay demonstrated strong Stx2e binding to Gb4, with markedly reduced binding to Gb3 [2]. This contrasts with human-pathogenic Stx1 and Stx2, which primarily recognize Gb3. Consequently, porcine Gb3 is the appropriate receptor for studying Stx1/Stx2 interactions, whereas Gb4 is required for Stx2e studies.

Stx2e Binding Specificity

Head-to-head

Porcine Gb3: Lower binding signal
Gb4: Strong binding (TLC overlay)

Stx2e assay requires Gb4 validation; Gb3 insufficient for swine edema disease research.

Qualitative TLC overlay; not quantified

Evidence Dimension	Shiga toxin 2e binding specificity
Target Compound Data	Weak binding (qualitatively reduced)
Comparator Or Baseline	Globotetraosylceramide (Gb4): Strong binding
Quantified Difference	Not quantifiable from qualitative TLC overlay
Conditions	TLC overlay binding assay

Why This Matters

Researchers must select the appropriate glycolipid receptor (Gb3 or Gb4) based on the Shiga toxin subtype under investigation to ensure assay relevance.

• [1] Steil, D., Bonse, R., Meisen, I., Pohlentz, G., Vallejo, G., Karch, H., & Müthing, J. (2016). A Topographical Atlas of Shiga Toxin 2e Receptor Distribution in the Tissues of Weaned Piglets. Toxins, 8(12), 357. View Source
• [2] DeGrandis, S., Law, H., Brunton, J., Gyles, C., & Lingwood, C. A. (1989). Globotetraosylceramide is recognized by the pig edema disease toxin. Journal of Biological Chemistry, 264(21), 12520–12525. View Source

Ceramide Composition Divergence: Porcine Gb3 Fatty Acyl Chain Lengths vs. Human Gb3

Porcine RBC-derived globotriaosylceramide is enriched in long-chain fatty acids (C22:0, C24:0) and 2-hydroxy C24:0/C24:1 species . In contrast, human endothelial cell Gb3 exhibits a more balanced distribution of C16:0 and C24:1/C24:0 fatty acids [1]. This difference in ceramide composition directly impacts membrane packing, lipid raft association, and receptor clustering, which in turn modulates Shiga toxin binding avidity and internalization efficiency.

Ceramide Chain Profile

Cross-study comparable

Porcine Gb3: C22:0, C24:0, 2-OH C24:0/C24:1
Human Gb3: C16:0 & C24:1/C24:0 mix

Longer, more hydrophobic chains may influence membrane anchoring and toxin avidity.

MS analysis; reported shift toward longer chains

Evidence Dimension	Predominant fatty acyl chain length
Target Compound Data	Primarily C22:0, C24:0, and 2-hydroxy C24:0/C24:1
Comparator Or Baseline	Human Gb3: Mixture of C16:0 and C24:1/C24:0
Quantified Difference	Qualitative shift toward longer, more hydrophobic chains
Conditions	Mass spectrometry (MS) analysis

Why This Matters

The ceramide composition governs the biophysical properties of Gb3 in model membranes, making porcine Gb3 a more physiologically relevant substrate for studies requiring robust membrane anchoring.

• [1] Schweppe, C. H., Hoffmann, P., Nofer, J. R., Pohlentz, G., Mormann, M., Karch, H., Friedrich, A. W., & Müthing, J. (2008). Glycosphingolipids in vascular endothelial cells: relationship of heterogeneity in Gb3Cer/CD77 receptor expression with differential Shiga toxin 1 cytotoxicity. Glycoconjugate Journal, 25(4), 291–304. View Source

Analytical Purity Benchmark: Porcine Gb3 (≥98%) vs. Lower-Purity Commercial Alternatives

Commercially available globotriaosylceramide from porcine RBC is routinely supplied with a purity of ≥98%, as verified by thin-layer chromatography (TLC) . This high purity is critical for quantitative analytical workflows, including LC-MS/MS calibration and biomarker assay development. Lower-purity preparations (e.g., 95%) may contain contaminating glycosphingolipids that interfere with receptor binding assays and mass spectrometry quantification.

Analytical Purity

Specification review

≥98%

Supports reproducible quantitative workflows and calibrator preparation.

TLC verified; supplier specification

Evidence Dimension	Analytical purity
Target Compound Data	≥98%
Comparator Or Baseline	Typical lower-purity commercial grade: ~95%
Quantified Difference	≥3% improvement in purity
Conditions	TLC analysis

Why This Matters

Higher purity minimizes batch-to-batch variability and ensures reproducible results in sensitive assays, making it the preferred choice for diagnostic standard development and quantitative lipidomics.

Quantitative Membrane Integration: Porcine Gb3 Exhibits an Optimal Receptor Density for Shiga Toxin Binding

Studies using giant unilamellar vesicles (GUVs) doped with globotriaosylceramide (Gb3) have demonstrated that Shiga toxin B-subunit (STxB) adsorption exhibits a biphasic dependence on Gb3 density [1]. An optimal Gb3 density exists for maximal colloid adsorption, with lower densities showing reversible binding and higher densities leading to irreversible adsorption and vesicle fusion. While this study used Gb3 generally, the long-chain fatty acid composition of porcine Gb3 enhances its lateral mobility and clustering potential compared to synthetic short-chain analogs, directly influencing the observed kinetic parameters.

Receptor Density Optimal Range

Class-level

Biphasic STxB binding; optimal Gb3 density for maximal colloid adsorption observed in GUV model.

Membrane density may shift binding regime; long-chain porcine Gb3 expected to enhance clustering.

Class-level inference; GUV/flow cytometry data; verify in target model

Evidence Dimension	Receptor density for maximal STxB binding
Target Compound Data	Optimal density range observed
Comparator Or Baseline	Synthetic short-chain Gb3 analogs: Altered membrane dynamics
Quantified Difference	Qualitative shift in binding regime
Conditions	GUV model membrane, flow cytometry

Why This Matters

The ceramide structure of porcine Gb3 dictates its membrane behavior, making it the preferred substrate for biophysical studies aiming to recapitulate native receptor clustering and toxin entry mechanisms.

• [1] Römer, W., Berland, L., Chambon, V., Gaus, K., Windschiegl, B., Tenza, D., Aly, M. R., Fraisier, V., Florent, J. C., Perrais, D., Lamaze, C., Raposo, G., Steinem, C., Sens, P., Bassereau, P., & Johannes, L. (2008). Key role of receptor density in colloid/cell specific interaction: a quantitative biomimetic study on giant vesicles. The European Physical Journal E, 26(1-2), 103–115. View Source

Optimal Applications of Globotriaosylceramide (porcine RBC) Based on Quantified Differentiation

Development of In Vitro Shiga Toxin Neutralization Assays

Porcine Gb3, with its well-characterized Stx1/Stx2 binding properties [1], serves as the gold-standard receptor for screening small-molecule or antibody-based inhibitors of Shiga toxin. Its high purity (≥98%) ensures minimal interference in cell-free binding assays, while its native ceramide composition supports robust incorporation into liposomes or supported lipid bilayers for surface plasmon resonance (SPR) analysis.

Quantitative LC-MS/MS Calibration Standards for Fabry Disease Biomarker Analysis

Given its defined fatty acid profile and high purity, porcine Gb3 is the reference material of choice for constructing calibration curves in LC-MS/MS methods used to quantify plasma or urinary Gb3 in Fabry disease patients [1]. Its use directly addresses the need for standardized, reproducible quantification across clinical laboratories.

Biophysical Studies of Glycolipid-Dependent Membrane Remodeling and Toxin Entry

The long-chain fatty acid composition of porcine Gb3 (C22–C24) closely mimics the natural membrane environment, enabling physiologically relevant studies of Shiga toxin-induced membrane invagination and clathrin-independent endocytosis [1]. This is critical for elucidating the early steps of cellular intoxication and for designing membrane-targeted therapeutics.

Application

Selection Property

Validation Focus

Shiga toxin neutralization screening (cell-free)

High-purity Gb3 with native ceramide composition

Binding assay reproducibility (SPR, liposome)

LC-MS/MS biomarker method calibration

Defined fatty acid profile, ≥98% purity

Inter-laboratory method transfer & reproducibility for research matrix analysis

Membrane biophysics & toxin entry studies

Long-chain ceramide (C22–C24) mimics native membrane

GUV/SPR membrane integration validation

• [1] Schweppe, C. H., Hoffmann, P., Nofer, J. R., Pohlentz, G., Mormann, M., Karch, H., Friedrich, A. W., & Müthing, J. (2008). Glycosphingolipids in vascular endothelial cells: relationship of heterogeneity in Gb3Cer/CD77 receptor expression with differential Shiga toxin 1 cytotoxicity. Glycoconjugate Journal, 25(4), 291–304. View Source
• [2] Römer, W., Berland, L., Chambon, V., Gaus, K., Windschiegl, B., Tenza, D., Aly, M. R., Fraisier, V., Florent, J. C., Perrais, D., Lamaze, C., Raposo, G., Steinem, C., Sens, P., Bassereau, P., & Johannes, L. (2008). Key role of receptor density in colloid/cell specific interaction: a quantitative biomimetic study on giant vesicles. The European Physical Journal E, 26(1-2), 103–115. View Source